Cas no 101836-20-8 (Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester)

• Product Name: Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester
• CAS No: 101836-20-8
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 1130732
• PubChem ID: 23503818
• Update Time: 2025-04-20

Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-hydroxy-2,3,5-trimethylphenyl ester
• 2,3,6-trimethyl-4-thiocyanato-phenol
• SCHEMBL2139513
• 101836-20-8
• VPXQNBOROMCRTG-UHFFFAOYSA-N
• 2,3,5-Trimethyl-4-hydroxyphenylthiocyanate
• (4-hydroxy-2,3,5-trimethylphenyl)thiocyanate

• Inchi： 1S/C10H11NOS/c1-6-4-9(13-5-11)7(2)8(3)10(6)12/h4,12H,1-3H3
• InChI Key： VPXQNBOROMCRTG-UHFFFAOYSA-N
• SMILES： S(C#N)C1=CC(C)=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 44.02